Cas no 899987-65-6 (2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 899987-65-6
• MF: C₁₉H₁₅ClFN₃O₃S
• MW: 419.857105493546
• CID: 5500996
• Update Time: 2025-10-28

2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-(3-chloro-4-fluorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(2-methoxyphenyl)-
• 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H15ClFN3O3S/c1-27-16-5-3-2-4-15(16)23-17(25)11-28-18-19(26)24(9-8-22-18)12-6-7-14(21)13(20)10-12/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： PFFMWVLMZTZBIU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1=NC=CN(C2=CC=C(F)C(Cl)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Introduction to 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 899987-65-6)

2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide, with the CAS number 899987-65-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine core, a sulfanyl group, and substituted phenyl and acetamide moieties. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide is particularly noteworthy due to its multifunctional nature. The pyrazine ring is a common motif in many bioactive molecules, often associated with anti-inflammatory, antimicrobial, and antitumor properties. The presence of the sulfanyl group can enhance the compound's reactivity and stability, while the substituted phenyl and acetamide groups provide additional sites for molecular interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that it may have potential as a lead compound for the development of novel therapeutics targeting these conditions.

In addition to its enzymatic inhibition properties, 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines in immune cells. This property makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has also been studied to assess its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its intended biological targets and maintain therapeutic concentrations over time.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide is still in the preclinical stage of development, early results from animal models have been promising. Preclinical studies have demonstrated that it can significantly reduce disease symptoms in models of neurodegenerative diseases and inflammatory conditions without causing significant adverse effects.

The potential therapeutic applications of 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide extend beyond neurodegenerative diseases and inflammation. Recent research has also explored its anticancer properties. In vitro studies have shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that it may have potential as a novel anticancer agent.

To further advance the development of 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These insights are guiding the design of more effective analogues with improved pharmacological properties.

In conclusion, 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-y lsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 899987-65-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifunctional nature make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various disease areas.